Cas no 648924-58-7 (Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-2-hydroxy-4-methyl-)

• Product Name: Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-2-hydroxy-4-methyl-
• CAS No: 648924-58-7
• MF: C₂₁H₁₉NO₂
• MW: 317.381065607071
• CID: 412108
• PubChem ID: 57721521
• Update Time: 2025-04-19

Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-2-hydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-2-hydroxy-4-methyl-
• 2-hydroxy-4-methyl-N-[(3-phenylphenyl)methyl]benzamide
• N-[([1,1'-Biphenyl]-3-yl)methyl]-2-hydroxy-4-methylbenzamide
• SCHEMBL13812772
• DTXSID30727672
• 648924-58-7

• Inchi： 1S/C21H19NO2/c1-15-10-11-19(20(23)12-15)21(24)22-14-16-6-5-9-18(13-16)17-7-3-2-4-8-17/h2-13,23H,14H2,1H3,(H,22,24)
• InChI Key： IYIXLBCRLMVJTA-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=CC=1C(NCC1C=CC=C(C2C=CC=CC=2)C=1)=O

Computed Properties

• Exact Mass: 317.14167
• Monoisotopic Mass: 317.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33